[2-(4-Chloro-phenyl)-5-oxo-cyclopent-1-enyl]-acetic acid

• IUPAC Name: 2-[2-(4-chlorophenyl)-5-oxocyclopenten-1-yl]acetic acid
• InChI: InChI=1S/C13H11ClO3/c14-9-3-1-8(2-4-9)10-5-6-12(15)11(10)7-13(16)17/h1-4H,5-7H2,(H,16,17)
• InChI Key: ITHZZAJLNWKPEO-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)C(=C1C2=CC=C(C=C2)Cl)CC(=O)O
• Molecular Formula: C13H11ClO3
• DSSTOX Substance ID: DTXSID00355587
• Molecular Weight: 250.68 g/mol
• CAS No.: 53272-87-0

Description

Synthesis Analysis

The synthesis of such compounds often involves complex organic reactions. For example, the Suzuki–Miyaura coupling is a widely-applied transition metal catalysed carbon–carbon bond forming reaction. It involves the use of organoboron reagents, which are relatively stable, readily prepared, and generally environmentally benign. Another method involves the protodeboronation of pinacol boronic esters utilizing a radical approach.

Scientific Research Applications

Pharmacological Applications of Phenolic Acids

Phenolic acids, including Chlorogenic Acid (CGA), have been widely studied for their diverse biological and pharmacological effects. CGA exhibits antioxidant, antibacterial, hepatoprotective, cardioprotective, anti-inflammatory, antipyretic, neuroprotective, anti-obesity, antiviral, antimicrobial, anti-hypertension activities, and acts as a central nervous system (CNS) stimulator. It also plays a crucial role in modulating lipid metabolism and glucose regulation, which is beneficial for treating disorders like hepatic steatosis, cardiovascular disease, diabetes, and obesity. The hepatoprotective effects of CGA further protect animals from chemical or lipopolysaccharide-induced injuries, highlighting its potential as a natural food additive to replace synthetic antibiotics (Naveed et al., 2018).

Industrial and Environmental Applications

• Organic Acids in Acidizing Operations : Organic acids, including formic, acetic, citric, and lactic acids, are used in acidizing operations for carbonate and sandstone formations in the oil and gas industry. These acids offer alternatives to hydrochloric acid (HCl) due to their weaker, less corrosive nature and are effective in formation damage removal and dissolution, despite the solubility challenges of reaction product salts (Alhamad et al., 2020).

• Disinfection of Wastewater : Peracetic acid is recognized for its broad spectrum of antimicrobial activity, including bactericidal, virucidal, fungicidal, and sporicidal effectiveness, making it a promising disinfectant for wastewater effluents. Its advantages include ease of treatment, effectiveness in primary and secondary effluents, and absence of persistent toxic or mutagenic residuals or by-products (Kitis, 2004).